Cas no 2138101-66-1 (2,3-dichloro-1-iodo-4-(trifluoromethyl)benzene)

• Product Name: 2,3-dichloro-1-iodo-4-(trifluoromethyl)benzene
• CAS No: 2138101-66-1
• MF: C₇H₂Cl₂F₃I
• MW: 340.896462917328
• CID: 5937007
• PubChem ID: 132353703
• Update Time: 2025-05-20

2,3-dichloro-1-iodo-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,3-dichloro-1-iodo-4-(trifluoromethyl)-
• 2,3-Dichloro-1-iodo-4-(trifluoromethyl)benzene
• EN300-1072988
• MEHCHUCAYWDJRW-UHFFFAOYSA-N
• 2138101-66-1
• 2,3-dichloro-1-iodo-4-(trifluoromethyl)benzene

• Inchi： 1S/C7H2Cl2F3I/c8-5-3(7(10,11)12)1-2-4(13)6(5)9/h1-2H
• InChI Key： MEHCHUCAYWDJRW-UHFFFAOYSA-N
• SMILES： C1(I)=CC=C(C(F)(F)F)C(Cl)=C1Cl

Computed Properties

• Exact Mass: 339.85304g/mol
• Monoisotopic Mass: 339.85304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.018±0.06 g/cm3(Predicted)
• Boiling Point: 261.3±40.0 °C(Predicted)

Additional information on 2,3-dichloro-1-iodo-4-(trifluoromethyl)benzene

Comprehensive Overview of 2,3-Dichloro-1-iodo-4-(trifluoromethyl)benzene (CAS No. 2138101-66-1)

2,3-Dichloro-1-iodo-4-(trifluoromethyl)benzene (CAS No. 2138101-66-1) is a halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and agrochemicals. Its unique molecular structure, featuring dichloro, iodo, and trifluoromethyl substituents, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly exploring its applications due to its potential in cross-coupling reactions and catalysis, aligning with the growing demand for sustainable chemistry and green synthesis.

The compound’s electron-withdrawing properties, attributed to the trifluoromethyl group, enhance its reactivity in nucleophilic aromatic substitution (SNAr) reactions. This characteristic is particularly valuable in the development of pharmaceutical intermediates, where precision and efficiency are critical. Recent studies highlight its role in synthesizing biologically active molecules, addressing contemporary challenges such as drug resistance and targeted therapies. As the pharmaceutical industry shifts toward personalized medicine, compounds like 2,3-dichloro-1-iodo-4-(trifluoromethyl)benzene are becoming indispensable tools for medicinal chemists.

In agrochemical research, this compound’s halogen-rich structure contributes to the design of novel pesticides and herbicides. With global concerns about food security and sustainable agriculture, scientists are leveraging its reactivity to create environmentally friendly crop protection agents. The trifluoromethyl group, in particular, is known to improve the bioavailability and metabolic stability of agrochemicals, making it a focal point for innovation.

From a synthetic perspective, 2,3-dichloro-1-iodo-4-(trifluoromethyl)benzene serves as a building block for metal-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing heterocyclic compounds, which are prevalent in material science and electronics. The compound’s compatibility with palladium and copper catalysts further expands its utility, catering to the rising interest in advanced materials for renewable energy applications.

Environmental and safety considerations are also integral to its use. While the compound is not classified as hazardous under standard guidelines, proper handling protocols are recommended to ensure laboratory safety. Its stability under ambient conditions and compatibility with common solvents like DMF and THF make it a practical choice for industrial-scale processes. As regulatory frameworks evolve, the demand for high-purity intermediates like this compound is expected to rise, driven by quality control standards in GMP manufacturing.

In summary, 2,3-dichloro-1-iodo-4-(trifluoromethyl)benzene (CAS No. 2138101-66-1) exemplifies the intersection of chemical innovation and practical applications. Its relevance in drug discovery, agrochemical development, and material science underscores its importance in modern chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.